
2-Nitrothioanisole suppliers and commercial
availability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitrothioanisole

Cat. No.: B1295951 Get Quote

2-Nitrothioanisole: A Technical Guide for
Researchers
An In-depth Examination of the Synthesis, Commercial Availability, and Physicochemical

Properties of 2-Nitrothioanisole for Applications in Research and Development.

This technical guide provides a comprehensive overview of 2-Nitrothioanisole (o-

Nitrothioanisole), a valuable reagent and intermediate in organic synthesis and drug discovery.

This document is intended for researchers, scientists, and professionals in the field of drug

development, offering detailed information on its commercial availability, synthesis, and key

physicochemical properties.

Commercial Availability and Suppliers
2-Nitrothioanisole is commercially available from a variety of chemical suppliers, catering to

research and development needs in various quantities and purities. While pricing and stock

levels are subject to change, the following table summarizes known suppliers and historical

pricing information. For current pricing and availability, it is recommended to contact the

suppliers directly.
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Supplier
Product
Number

Purity Quantity Price (USD)
Last
Updated

AK Scientific W5298 - 250mg $185
2021-12-

16[1]

American

Custom

Chemicals

Corporation

CHM0021652 95.00% 250mg $831.60
2021-12-

16[1]

American

Custom

Chemicals

Corporation

CHM0021652 95.00% 1g $1127.28
2021-12-

16[1]

American

Custom

Chemicals

Corporation

CHM0021652 95.00% 5g $2224.53
2021-12-

16[1]

Ambeed A228236 95% 100mg $60
2021-12-

16[1]

Career

Henan

Chemical Co.

- 98% per KG ~$1.00
2022-08-

26[1]

Other potential suppliers include:

Sichuan BaiPeng Biotechnology Co., Ltd.[1]

Suzhou Nuoouman Biological Technology Co., Ltd.[1]

Shanghai Jizhi Biochemical Technology Co. Ltd.[1]

Shanghai Medicil Biomedical Co., Ltd.[1]

Physicochemical Properties
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A summary of the key physicochemical properties of 2-Nitrothioanisole is provided in the table

below. This data is essential for its handling, storage, and application in experimental settings.

Property Value Reference

CAS Number 3058-47-7 [1]

Molecular Formula C₇H₇NO₂S [1]

Molecular Weight 169.2 g/mol [1]

Melting Point 64.5°C [1]

Boiling Point 264.7 ± 23.0 °C (Predicted) [1]

Density 1.2628 g/cm³ [1]

Refractive Index 1.6246 (Estimate) [1]

Storage Temperature
Room Temperature, Sealed in

Dry
[1]

Appearance - -

Solubility - -

Synthesis of 2-Nitrothioanisole: A Representative
Protocol
While specific, detailed experimental protocols for the synthesis of 2-Nitrothioanisole are not

readily available in peer-reviewed literature, a common and effective method is the nucleophilic

aromatic substitution of 2-chloronitrobenzene with a methyl sulfide source, such as sodium

thiomethoxide. The following is a representative protocol adapted from general procedures for

similar reactions.

Reaction Scheme:
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2-Chloronitrobenzene 2-Nitrothioanisole

  NaSCH₃

(Sodium thiomethoxide)

  Solvent (e.g., DMF, Methanol)

Click to download full resolution via product page

A representative reaction scheme for the synthesis of 2-Nitrothioanisole.

Materials and Reagents:

2-Chloronitrobenzene

Sodium thiomethoxide (NaSCH₃) or a solution prepared in situ from methanethiol and a base

(e.g., sodium methoxide)

Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF) or Methanol)

Deionized water

Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography elution

Experimental Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-

chloronitrobenzene in the chosen anhydrous solvent.
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Addition of Nucleophile: Slowly add a solution of sodium thiomethoxide in the same solvent

to the stirred solution of 2-chloronitrobenzene at room temperature. An exothermic reaction

may be observed.

Reaction Monitoring: The reaction mixture is typically heated to a moderate temperature

(e.g., 50-80 °C) and stirred for several hours. The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) until the starting material is consumed.

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

a separatory funnel containing deionized water.

Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate) three

times.

Washing: Combine the organic layers and wash sequentially with deionized water and then

with brine to remove any remaining inorganic impurities.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator to obtain the crude product.

Purification: Purify the crude 2-Nitrothioanisole by flash column chromatography on silica

gel, using a gradient of ethyl acetate in hexane as the eluent, to yield the pure product.

Characterization: Confirm the identity and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activity and Signaling Pathways
The specific biological activity and involvement in signaling pathways for 2-Nitrothioanisole
are not extensively documented in publicly available scientific literature. However, nitroaromatic

compounds, as a class, are known to exhibit a wide range of biological activities, including

antimicrobial and antineoplastic properties. The biological effects of these compounds are often

attributed to their ability to undergo redox cycling, which can lead to the generation of reactive

oxygen species and cellular damage in target organisms or cells. Further research is required

to elucidate the specific biological functions and mechanisms of action of 2-Nitrothioanisole.
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Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for the synthesis and

purification of 2-Nitrothioanisole as described in the representative protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1295951?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7727416.htm
https://www.benchchem.com/product/b1295951#2-nitrothioanisole-suppliers-and-commercial-availability
https://www.benchchem.com/product/b1295951#2-nitrothioanisole-suppliers-and-commercial-availability
https://www.benchchem.com/product/b1295951#2-nitrothioanisole-suppliers-and-commercial-availability
https://www.benchchem.com/product/b1295951#2-nitrothioanisole-suppliers-and-commercial-availability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

